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Compound of Interest

Compound Name: Acid Blue 182

Cat. No.: B13450863 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
This technical guide provides an in-depth overview of Acid Blue 182, a synthetic

anthraquinone dye. It details the compound's chemical identity, including its IUPAC name and

various synonyms. The guide summarizes key physicochemical properties in tabular format for

easy reference and outlines detailed experimental protocols for its primary applications in

textile dyeing and as a pH indicator. Furthermore, this document includes graphical

representations of experimental workflows to aid in practical application and understanding.

While no direct involvement in biological signaling pathways has been identified for Acid Blue
182, its utility in various scientific and industrial processes is well-established.

Chemical Identity
Acid Blue 182 is a water-soluble anionic dye that belongs to the anthraquinone class of

colorants. Its chemical structure features a substituted anthraquinone core with sulfonic acid

groups, which impart its acidic nature and solubility in aqueous media.

IUPAC Name
The International Union of Pure and Applied Chemistry (IUPAC) name for Acid Blue 182 is:

disodium;4-[4-[acetyl(methyl)amino]-2-sulfonatoanilino]-1-amino-9,10-dioxoanthracene-2-

sulfonate[1]
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Synonyms
Acid Blue 182 is known by a variety of other names in industrial and academic settings. A

comprehensive list of its common synonyms is provided in the table below.

Synonym Type Synonym

C.I. Name C.I. Acid Blue 182

CAS Registry Number 12219-26-0[2][3]

EINECS Number 235-404-9

UNII E00JAV469L

Trade Names Alizarine Fast Blue ERL[1]

Blue HRL[1]

Acid Blue HRL

Alizarine Light Blue H-RL[4]

Apollo Acid Blue HRL[4]

Best Acid Blue HRL[4]

Everacid Blue HRL[4]

Kayacyl Blue HRL[4]

Sandolan Blue E-HRL[4]

Triacid Fast Blue HRL[4]

Systematic Name

2-Anthracenesulfonic acid, 4-[[4-

(acetylmethylamino)-2-sulfophenyl]amino]-1-

amino-9,10-dihydro-9,10-dioxo-, disodium salt

Physicochemical and Technical Data
A summary of the key physicochemical and technical properties of Acid Blue 182 is presented

in the following tables.
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General and Physicochemical Properties
Property Value Reference

Molecular Formula C₂₃H₁₇N₃Na₂O₉S₂ [1]

Molecular Weight 589.5 g/mol [1]

Appearance Blue Powder [5]

Solubility Soluble in water [6]

Hydrogen Bond Donor Count 2 [1]

Heavy Atom Count 39 [1]

Fastness Properties (Textile Application)
Property Rating (ISO) Rating (AATCC) Reference

Light Fastness 6 6 [2]

Soaping (Fading) 3-4 - [2]

Soaping (Stain) 5 1 [2]

Perspiration Fastness

(Fading)
4 - [2]

Perspiration Fastness

(Stain)
4-5 4-5 [2]

Oxygen Bleaching 3-4 - [2]

Fastness to Seawater - - [2]

Experimental Protocols
This section provides detailed methodologies for the primary applications of Acid Blue 182.

Protocol for Dyeing of Polyamide (Nylon) Fabric
This protocol is based on the established principles of acid dyeing for synthetic polyamide

fibers.
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3.1.1. Materials and Reagents

Acid Blue 182 dye powder

Nylon fabric (pre-scoured and wetted)

Deionized water

Acetic acid or formic acid (for pH adjustment)

Sodium sulfate (leveling agent, optional)

Non-ionic wetting agent

Laboratory dyeing machine or water bath with stirrer

Beakers, graduated cylinders, and pH meter

3.1.2. Procedure

Dye Bath Preparation:

Prepare a dye stock solution by dissolving a known amount of Acid Blue 182 powder in

hot deionized water. For example, a 1% stock solution (1 g of dye in 100 mL of water).

Fill the dyeing vessel with the required volume of deionized water to achieve a liquor-to-

goods ratio of 20:1 (e.g., 200 mL of water for 10 g of fabric).

Add the required amount of dye stock solution to the dye bath to achieve the desired

shade percentage (e.g., 1% on weight of fabric).

Add a non-ionic wetting agent (e.g., 0.5 g/L) and, if necessary, a leveling agent like sodium

sulfate (e.g., 5-10 g/L).

Stir the dye bath to ensure homogeneity.

pH Adjustment:
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Adjust the pH of the dye bath to approximately 2.1 using acetic acid or formic acid.[1] Use

a pH meter for accurate measurement.

Dyeing Process:

Introduce the pre-wetted nylon fabric into the dye bath at room temperature.

Gradually raise the temperature of the dye bath to 80°C over 30-45 minutes.[1]

Maintain the temperature at 80°C for 45-60 minutes, ensuring continuous agitation of the

fabric.

Rinsing and After-treatment:

After the dyeing cycle, cool the dye bath down to approximately 50°C.

Remove the fabric and rinse it thoroughly with cold water until the water runs clear.

Perform a final rinse with a neutralizing agent if necessary to remove any residual acid.

Squeeze the fabric to remove excess water and air-dry or tumble-dry at a low

temperature.

Protocol for Use as a pH Indicator
Acid Blue 182 can be used as a pH indicator, exhibiting a color change in acidic conditions.[1]

3.2.1. Materials and Reagents

Acid Blue 182

Deionized water or ethanol (95%)

Buffer solutions of known pH values

Test tubes or a microplate reader

3.2.2. Preparation of Indicator Solution
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Prepare a 0.1% (w/v) solution of Acid Blue 182 in deionized water or 95% ethanol. Stir until

the dye is completely dissolved.

3.2.3. Determination of pH

Add a few drops of the Acid Blue 182 indicator solution to the sample solution of unknown

pH.

Observe the color change. Acid Blue 182 transitions from blue to red as the pH of the

solution decreases.[1]

For a more quantitative assessment, the absorption spectrum can be measured using a

spectrophotometer, and the pH can be determined by comparing the spectrum to calibrated

standards.

Visualizations
The following diagrams illustrate the experimental workflows described above.

Dye Bath Preparation Dyeing Process Post-Treatment

Prepare Dye Stock Solution Add Water, Dye, and Auxiliaries Adjust pH to 2.1 Introduce Fabric at Room Temp. Ramp Temperature to 80°C Hold at 80°C for 45-60 min Cool Down Rinse Thoroughly Dry

Click to download full resolution via product page

Caption: Workflow for dyeing nylon fabric with Acid Blue 182.
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Prepare 0.1% Acid Blue 182 Solution

Add a few drops to the sample

Observe Color Change

Blue Color (Neutral/Alkaline)

pH is higher

Red Color (Acidic)

pH is lower

Click to download full resolution via product page

Caption: General workflow for using Acid Blue 182 as a pH indicator.

Concluding Remarks
Acid Blue 182 is a versatile anthraquinone dye with significant applications in the textile

industry and as a pH indicator in analytical chemistry. Its well-defined chemical properties and

predictable performance make it a valuable tool for researchers and professionals in various

scientific fields. While it is not directly implicated in drug development or biological signaling, its

use in staining and as a model compound in environmental studies highlights its broader

scientific relevance. The information and protocols provided in this guide are intended to

facilitate its effective and safe use in laboratory and industrial settings.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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